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Abstract

Vermistatin is a fungal metabolite with promising biological activities, including anticancer and
antifungal properties. This technical guide provides a comprehensive overview of the known
physical and chemical properties of Vermistatin, details on its biological activity with a focus on
its mechanism of action as a caspase-1 inhibitor, and outlines experimental protocols for its
isolation, characterization, and biological evaluation. This document is intended to serve as a
valuable resource for researchers and professionals in the fields of natural product chemistry,
pharmacology, and drug development.

Physical and Chemical Properties

Vermistatin is a polyketide metabolite produced by several species of fungi, most notably
Penicillium vermiculatum and Penicillium simplicissimum.[1] Its chemical structure features a
phthalide ring system linked to a pyran-4-one moiety.

Structure and Nomenclature

e |[UPAC Name: (3R)-4,6-dimethoxy-3-[4-0x0-6-[(1E)-prop-1-en-1-yl]-4H-pyran-3-yl]-2-
benzofuran-1(3H)-one[1]

¢ Synonyms: 5-(4,6-Dimethoxyphthalidyl)-2-propenyl-4H-pyran-4-one[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b192645?utm_src=pdf-interest
https://www.benchchem.com/product/b192645?utm_src=pdf-body
https://www.benchchem.com/product/b192645?utm_src=pdf-body
https://www.benchchem.com/product/b192645?utm_src=pdf-body
https://rjpbr.com/1386-2073/article/view/644746
https://rjpbr.com/1386-2073/article/view/644746
https://rjpbr.com/1386-2073/article/view/644746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: C1sH1606[1]
e Molecular Weight: 328.32 g/mol [1]

o CAS Number: 72669-21-7[1]

Physicochemical Data

A summary of the key physicochemical properties of Vermistatin is presented in Table 1.

Property Value Reference
Melting Point 205-210 °C [2]
Appearance White amorphous powder [3]

Soluble in methanol,
Solubility chloroform, and other organic [3]

solvents.

Table 1: Physicochemical Properties of Vermistatin

Spectral Data

The structural elucidation of Vermistatin has been confirmed through various spectroscopic
techniques. A summary of the key spectral data is provided in Table 2.
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. . Key Peaks and
Spectroscopic Technique . Reference
Assighments

o (ppm): 6.99 (d, J=1.8 Hz, H-
3), 6.69 (d, J=1.8 Hz, H-5),
6.47 (s, H-8), 6.06 (s, H-11),
1H NMR (CDCls) 5.50 (qt, J=6.4, 6.4 Hz, H-16),  [3]
3.89 (s, 4-OCHs), 3.75 (s, 6-
OCHs), 2.76 (d, J=6.4 Hz, H-
15), 1.44 (d, J=6.4 Hz, H-17)

3 (ppm): 170.0, 163.1, 129.3,
13C NMR (CDCls) 1052, 99.0 [3]

v (cm~1): 3200-3600 (-OH
FT-IR (KBr) stretching), 1632 (C=0 [4]
stretching)

UV-Vis (MeOH) Amax (nm): 217, 258 [51[6]

Table 2: Spectral Data of Vermistatin

Biological Activity and Mechanism of Action

Vermistatin has demonstrated a range of biological activities, with its anticancer properties
being of significant interest to the scientific community.

Anticancer Activity

Vermistatin exhibits cytotoxic effects against various cancer cell lines.[1] Its primary
mechanism of anticancer action is attributed to its ability to inhibit caspase-1, an enzyme
involved in inflammatory and apoptotic pathways.

Inhibition of Caspase-1 Signaling Pathway

Caspase-1 is a key mediator of inflammation and pyroptosis, a form of programmed cell death.
[7] Vermistatin acts as an inhibitor of this enzyme, thereby modulating the inflammatory
response and inducing apoptosis in cancer cells. The proposed mechanism involves the
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binding of Vermistatin to the active site of caspase-1, preventing its activation and subsequent
cleavage of downstream targets.

Vermistatin's Inhibition of the Caspase-1 Pathway
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Caption: Vermistatin inhibits the activation of Caspase-1, blocking inflammation.

Modulation of NF-kB and MAPK Signaling Pathways

Preliminary evidence suggests that Vermistatin may also exert its anticancer effects through
the modulation of other key signaling pathways, including the Nuclear Factor-kappa B (NF-«kB)
and Mitogen-Activated Protein Kinase (MAPK) pathways.[8][9] These pathways are crucial
regulators of cell proliferation, survival, and inflammation, and their dysregulation is a hallmark
of many cancers. Further research is needed to fully elucidate the specific interactions of
Vermistatin with these pathways.
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Experimental Workflow for Vermistatin Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b192645?utm_src=pdf-body-img
https://www.benchchem.com/product/b192645?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. One-step Bio-guided Isolation of Secondary Metabolites from the Endophytic Fungus
Penicillium crustosum Using High-resolution Semi-preparative HPLC - Alfattani -
Combinatorial Chemistry & High Throughput Screening [rjpbr.com]

e 2. The structure of vermistatin, a new metabolite from Penicillium vermiculatum - PubMed
[pubmed.ncbi.nim.nih.gov]

. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
. researchgate.net [researchgate.net]

. masterorganicchemistry.com [masterorganicchemistry.com]

. chem.libretexts.org [chem.libretexts.org]

. The intricate biophysical puzzle of caspase-1 activation - PMC [pmc.ncbi.nim.nih.gov]

°
[00] ~ » (621 iy w

. Identification of Known Drugs that Act as Inhibitors of NF-kB Signaling and their
Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]

e 9. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC
[pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Vermistatin: A Technical Guide to its Physical, Chemical,
and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192645#physical-and-chemical-properties-of-
vermistatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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